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Compound of Interest |

Compound Name: Methyl-13C cyanide-15N
CAS No.: 1755-38-0
Cat. No.: B154395
- 7

Executive Summary
Methyl-13C Cyanide-15N (

) is a double-labeled isotopologue of acetonitrile. Unlike fully labeled acetonitrile (

), this specific variant allows for precise site-specific NMR probing and metabolic tracing where
the methyl carbon and the nitrile nitrogen are of interest, but the nitrile carbon remains at
natural abundance. This guide provides a procurement strategy, technical specifications, and
validated workflows for its use in pharmaceutical research.

Chemical Identity & Nomenclature

Precision in nomenclature is critical when ordering stable isotopes to avoid receiving the wrong
isotopomer (e.g., fully labeled vs. site-specific).
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Feature

Specification

Common Name

Methyl-13C Cyanide-15N

Systematic Name

Acetonitrile-2-ngcontent-ng-c567981813=""
_hghost-ng-c1980439775="" class="inline ng-

star-inserted">

C,

N
Linear Formula
CAS Number 1755-38-0
Molecular Weight 43.04 g/mol (approx)

Isotopic Purity

Typically
99 atom %
C,

98 atom %

N

Key Distinction

The nitrile carbon (C1) is

C (natural abundance).[1][2] The methyl carbon
(C2) is ngcontent-ng-c567981813="" _nghost-
ng-c1980439775="" class="inline ng-star-
inserted">

C. The nitrogen is

N.

Commercial Supply Landscape

The supply chain for double-labeled acetonitrile is specialized. While many vendors sell fully

labeled solvents, the 2-
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C,
N variant is a catalog item for only select major isotope manufacturers.

Primary Suppliers & Product Codes

The following table aggregates verified suppliers based on current catalog data.

Product Code /

Supplier Purity Specification Packaging
SKU
99 atom %
) ) 491675 (Generic Ref)
Sigma-Aldrich (Merck) C; 98 atom % 250 mg, 1 g (Ampule)
/ Custom
N
Cambridge Isotope Custom Synthesis 98%+ Chemical;
] Custom
Labs (Inquire) 98%~+ Isotope
Isotec (Sigma) 1755-38-0 (CAS Ref) Research Grade Glass Ampule
) ) o High Purity NMR )
Eurisotop Inquire (Acetonitrile-X) Grad Septum Vials
rade

Procurement Note: Due to the specific labeling pattern, this compound is often listed as a
"Custom Synthesis" or "Make-to-Order" item by smaller distributors. Sigma-Aldrich is currently

the primary holder of the specific CAS listing 1755-38-0 in public catalogs [1].

Procurement Strategy

o Verify CAS: Always quote CAS 1755-38-0 to the vendor. Requesting "Methyl-13C Cyanide-
15N" without the CAS may lead to quotes for the precursor salt (Potassium Cyanide-15N) or
fully labeled Acetonitrile.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b154395?utm_src=pdf-body
https://www.benchchem.com/product/b154395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Purity Check: Ensure the chemical purity is

if used as a reaction solvent, or

if used as an NMR standard to avoid solvent suppression artifacts.

Synthesis & Production Workflow

Understanding the synthesis allows researchers to validate the isotopic integrity of the material.
The commercial production typically follows a nucleophilic substitution pathway using Methyl
lodide-

C and Potassium Cyanide-
N.

Reaction Mechanism

This route ensures that the Cyanide Carbon remains unlabeled (sourced from KCN where C is
natural abundance), while the Methyl Carbon and Nitrogen carry the labels.

Production Diagram

The following Graphviz diagram visualizes the synthesis and purification workflow utilized by
high-quality suppliers.

Methyl lodide-13C
(13CH3l)

stitution Reflux Crude Mixture Separation > Fractional Distillation Dehydration > Drying Agent Final QC > Acetonitrile-2-13C,15N
sfer Catall > R ) (P205 or CaH2

atalyst) (13CH3C15N + KI) emove H20/Catalyst 2) (>99% Purity)
Potassium Cyanide-15N
(KC15N)

Click to download full resolution via product page

Figure 1: Synthetic pathway for Acetonitrile-2-13C,15N ensuring specific isotopic placement.

Applications in Drug Development
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This isotopologue serves two critical functions in pharmaceutical R&D: as a Metabolic Tracer
and as a Structural NMR Probe.

A. Metabolic Tracing (LC-MS/NMR)
In drug metabolism (DMPK) studies, the

bond provides a robust tag.

 Stability: The C-N triple bond is metabolically stable in many initial pathways, allowing the
tracking of the acetonitrile moiety if it is a leaving group or metabolite.

e Mass Shift: The compound introduces a +2 Da shift (

) relative to natural acetonitrile.

e Detection:
o MS: Distinct

43 (vs 41) signature.

o NMR: The

coupling constant (
Hz) provides a unique doublet signature in

-NMR, distinguishing the tracer from endogenous background.

B. Structural Biology (Heme Protein Probing)

Recent protocols utilize methyl-labeled cyanide/isocyanide derivatives to probe the active sites
of heme proteins (like Cytochrome P450) [2].[3]

e Mechanism: The

coordinates with the heme iron.

e Readout: The
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methyl group acts as a sensitive NMR reporter of the local magnetic environment, revealing
conformational changes in the active site.

Experimental Workflow: Heme Probing

Heme Protein Sample Add Methyl-13C Cyanide-15N
(e.g., CYP450) (Ligand)

N

Ligand Binding
(Fe-15N Coordination)

Equilibration

2D HMQC/HSQC NMR
(15N-1H or 13C-1H)

Data Processing

Chemical Shift Perturbation
Analysis

Click to download full resolution via product page

Figure 2: Workflow for using Methyl-13C Cyanide-15N as a structural probe in Heme protein
NMR.

Quality Control & Handling Protocols

To ensure scientific integrity, the following self-validating protocols should be employed upon
receipt of the material.

Identity Validation (NMR)

Before use in critical experiments, confirm the isotopic labeling pattern.

e Protocol: Dissolve 10
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L of sample in CDCI

» Expected Result (

C NMR):

o Methyl Peak:

ppm.

o Coupling: It should appear as a doublet due to coupling with the adjacent
N (
Hz).

o Absence: The nitrile carbon (

ppm) should not show strong

C enhancement (natural abundance only) and should not show strong C-C coupling
splitting if the methyl is 99% labeled.

Safety & Stability

» Toxicity: Acetonitrile is metabolized to Hydrogen Cyanide (HCN) in vivo. Handle with the
same precautions as inorganic cyanides.

o Storage: Store at Room Temperature (RT) or

. Hygroscopic—keep under inert gas (Argon/Nitrogen) to prevent water uptake, which
interferes with quantitative NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b154395?utm_src=pdf-custom-synthesis
https://www.cortecnet.com/us/stable-isotopes-for-nmr-ms/structural-biology.html?___store=us_storeview&p=6
https://buchem.com/wp-content/uploads/2023/06/CIL_Mass-Spec_catalog_2013.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4057429/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4057429/
https://www.benchchem.com/product/b154395#commercial-suppliers-of-methyl-13c-cyanide-15n
https://www.benchchem.com/product/b154395#commercial-suppliers-of-methyl-13c-cyanide-15n
https://www.benchchem.com/product/b154395#commercial-suppliers-of-methyl-13c-cyanide-15n
https://www.benchchem.com/product/b154395#commercial-suppliers-of-methyl-13c-cyanide-15n
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154395?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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